Advanced liquid electrolytes enable practical applications of high-voltage lithium–metal full batteries

Chemical Communications Pub Date: 2020-12-10 DOI: 10.1039/D0CC06849G

Abstract

High-voltage lithium metal batteries (HVLMBs) have received widespread attention as next generation high-energy-density batteries to meet the urgent demands of modern life. However, the unstable interphase between electrolytes and highly reactive electrodes is still an important threshold for practical applications. In this feature article, we review the formation mechanism of the electrode–electrolyte interphase in terms of cathodes and the Li metal anode, respectively, and summarize the surface modification methods to stabilize the interphase of HVLMBs. Electrolyte regulation strategies especially those using electrolyte additives are introduced, and the relationship between liquid electrolyte formulation, interphase engineering and the electrochemical performance of HVLMBs is analyzed. Finally, an industry-level evaluation is carried out and the remaining challenges are discussed for advanced electrolytes to guarantee the practical applications and commercialization of HVLMBs.

Graphical abstract: Advanced liquid electrolytes enable practical applications of high-voltage lithium–metal full batteries
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Chemical Communications
Journal Name：Chemical Communications
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